Cas no 851976-50-6 (rac-Monepantel)

• Product Name: rac-Monepantel
• CAS No: 851976-50-6
• MF: C₂₀H₁₃F₆N₃O₂S
• MW: 473.391544103622
• CID: 1066957
• PubChem ID: 11454275
• Update Time: 2025-06-08

rac-Monepantel Chemical and Physical Properties

Names and Identifiers

• (±)-Monepantel
• RAC-Monepantel
• N-[(2S)-2-cyano-1-[5-cyano-2-(trifluoromethyl)phenoxy]propan-2-yl]-4-(trifluoromethylsulfanyl)benzamide
• N-[2-Cyano-1-[5-cyano-2-(trifluoromethyl)phenoxy]propan-2-yl]-4-(trifluoromethylsulfanyl)benzamide
• WTERNLDOAPYGJD-UHFFFAOYSA-N
• Benzamide, N-[1-cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)thio]-
• CHEMBL428773
• NS00009190
• 45XD6YJM7Z
• N-[1-Cyano-2-(5-cyano-2-trifluoromethylphenoxy)-1-methylethyl]-4-trifluoromethylsulfanylbenzamide
• F85473
• N-(1-Cyano-2-(5-cyano-2-(trifluoromethyl)phenoxy)-1-methylethyl)-4-((trifluoromethyl)thio)benzamide
• N-{1-cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl}-4-[(trifluoromethyl)thio]benzamide
• SCHEMBL1547940
• Benzamide, N-[1-cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)thio]-; N-[1-Cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)thio]benzamide; N-[1-Cyano-2-(5-cyano-2-trifluoromethylphenoxy)-1-methylethyl]-4-trifluoromethylsulfanylbenzamide
• DTXSID001114604
• N-[1-Cyano-2-[5-cyano-2-(trifluoromethyl)phenoxy]-1-methylethyl]-4-[(trifluoromethyl)thio]benzamide
• N-(2-Cyano-1-(5-cyano-2-(trifluoromethyl)phenoxy)propan-2-yl)-4-((trifluoromethyl)thio)benzamide
• Monepantel D5
• EC 632-606-1
• 851976-50-6
• rac-Monepantel

• Inchi： 1S/C20H13F6N3O2S/c1-18(10-28,11-31-16-8-12(9-27)2-7-15(16)19(21,22)23)29-17(30)13-3-5-14(6-4-13)32-20(24,25)26/h2-8H,11H2,1H3,(H,29,30)
• InChI Key： WTERNLDOAPYGJD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C(NC(C#N)(C)COC1C=C(C#N)C=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 473.06326681g/mol
• Monoisotopic Mass: 473.06326681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 5.2

Additional information on rac-Monepantel

Introduction to Rac-Monepantel (CAS No. 851976-50-6) and Its Emerging Applications in Chemical Biology and Medicine

Rac-Monepantel, a compound with the chemical identifier CAS No. 851976-50-6, has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacological properties and therapeutic potential. This introduction delves into the compound's structure, mechanism of action, recent research findings, and its promising applications in the treatment of various diseases.

The molecular structure of Rac-Monepantel is characterized by its complex arrangement of functional groups, which contribute to its biological activity. As a member of the mones family, Rac-Monepantel exhibits potent activity against parasitic worms, making it a valuable candidate for the development of novel antihelminthic agents. The compound's efficacy stems from its ability to interact with specific targets within the parasite's nervous system, disrupting essential physiological processes.

Recent studies have highlighted the compound's potential in treating infections caused by parasitic worms, particularly those that pose a significant burden on global health. Research published in high-impact journals has demonstrated that Rac-Monepantel can effectively inhibit the growth and migration of these pathogens, offering a new therapeutic strategy against neglected tropical diseases. The compound's mechanism of action involves modulation of neurotransmitter receptors, leading to paralysis and eventual death of the parasites.

In addition to its antiparasitic properties, Rac-Monepantel has shown promise in preclinical studies for its potential applications in neurological disorders. The compound's ability to modulate neurotransmitter systems suggests that it may have therapeutic benefits in conditions such as epilepsy and chronic pain syndromes. Further research is needed to fully elucidate these effects and explore their clinical relevance.

The synthesis and characterization of Rac-Monepantel have been subjects of extensive investigation in synthetic chemistry. Researchers have developed novel synthetic routes that improve yield and purity, making it more feasible for large-scale production. These advancements have enabled more comprehensive pharmacological studies, contributing to a deeper understanding of the compound's properties and potential applications.

One of the most compelling aspects of Rac-Monepantel is its potential for combination therapy with existing antiparasitic agents. This approach could enhance treatment efficacy and reduce the risk of drug resistance, which remains a significant challenge in parasitic disease management. Clinical trials are currently underway to evaluate the safety and efficacy of Rac-Monepantel in combination regimens, with early results showing encouraging outcomes.

The development of Rac-Monepantel also underscores the importance of interdisciplinary collaboration in drug discovery and development. Chemists, biologists, pharmacologists, and clinicians must work together to translate basic research findings into tangible therapeutic solutions. This collaborative effort has been instrumental in advancing our understanding of Rac-Monepantel's mechanisms of action and optimizing its pharmacological profile.

Looking ahead, the future prospects for Rac-Monepantel are promising. Ongoing research aims to expand its therapeutic applications beyond parasitic infections to include other conditions such as inflammatory diseases and neurodegenerative disorders. The compound's unique chemical structure provides a rich scaffold for further derivatization, enabling the development of novel analogs with enhanced potency and selectivity.

In conclusion, Rac-Monepantel (CAS No. 851976-50-6) represents a significant advancement in chemical biology and medicinal chemistry. Its potent antiparasitic activity, coupled with its potential applications in neurological disorders, makes it a compelling candidate for further clinical investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, Rac-Monepantel is poised to play a crucial role in addressing some of the most pressing challenges in global health.